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Compound of Interest

Compound Name: Boc-D-Tyr(3-I)-OH

CAS No.: 478183-68-5

Cat. No.: B3370625

Get Quote

Executive Summary
Boc-D-Tyr(3-I)-OH (N-alpha-t-Butoxycarbonyl-3-iodo-D-tyrosine) is a specialized amino acid

derivative used primarily in the synthesis of bioactive peptides and radiopharmaceutical

precursors. The incorporation of the iodine atom at the 3-position of the phenolic ring

introduces unique steric and electronic properties, enhancing lipophilicity and acidity of the

hydroxyl group (

vs. 10.1 for Tyr).

This guide provides a rigorous analysis of the solubility profile, stability concerns, and handling

protocols for Boc-D-Tyr(3-I)-OH. While the L-isomer (CAS 71400-63-0) is more commonly

indexed, this guide addresses the D-isomer specifically, noting that enantiomers exhibit

identical solubility in achiral solvents. Critical attention is required regarding photolytic stability

and solvation kinetics in high-concentration SPPS (Solid-Phase Peptide Synthesis) workflows.

Physicochemical Profile
The following data establishes the molecular identity of the compound. Researchers must verify

the stereochemistry (D- vs. L-) via optical rotation or chiral HPLC upon receipt, as physical

appearance is identical for both enantiomers.
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Property Data Notes

Chemical Name Boc-3-iodo-D-tyrosine

Molecular Formula

ngcontent-ng-c1989010908=""

_nghost-ng-c3017681703=""

class="inline ng-star-inserted">

Molecular Weight 407.20 g/mol
Significant mass increase over

Tyr (181.2 g/mol )

CAS Number Refer to Supplier

Common L-isomer CAS:

71400-63-0.[1][2][3] D-isomer

is often not indexed in public

registries.

Appearance White to off-white powder Crystalline solid

Melting Point 82–90 °C
Broad range indicates potential

for amorphous content

Optical Rotation

(c=1 in Dioxane); Value is

inverse of L-isomer (

)

Solubility & Stability Data
Solubility is the critical rate-limiting factor in coupling efficiency. The iodine atom significantly

increases the hydrophobicity of the residue compared to native tyrosine.

Solubility Profile
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Solvent
Solubility Limit
(Approx.)

Suitability for SPPS Comments

DMF (N,N-

Dimethylformamide)

> 0.5 M (> 200

mg/mL)
Excellent

Preferred solvent for

coupling. Dissolution

is rapid.

NMP (N-Methyl-2-

pyrrolidone)
> 0.5 M Excellent

Alternative to DMF;

reduces aggregation

in difficult sequences.

DMSO (Dimethyl

sulfoxide)

~ 250 mM (~ 100

mg/mL)
Good

Useful for stock

solutions but high

viscosity can impede

resin diffusion.

DCM

(Dichloromethane)
Moderate Fair

Soluble, but often

requires a co-solvent

(e.g., minimal DMF) to

prevent precipitation

at high

concentrations.

Water / PBS < 0.5 mM Poor

Insoluble. Do not use

aqueous buffers for

stock preparation.

Stability & Storage (Critical)
Photosensitivity: The Carbon-Iodine (C-I) bond is susceptible to homolytic cleavage under

UV and intense visible light.

Directive: Store solid and solution in amber vials. Wrap reaction vessels in aluminum foil

during prolonged coupling.

Oxidation: The phenolic hydroxyl group is electron-deficient due to the ortho-iodine but

remains susceptible to oxidation over long periods.

Directive: Store under inert gas (Argon/Nitrogen) at -20°C.
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Shelf Life: Solid state is stable for >2 years if desiccated and protected from light. Solutions

in DMF should be used within 24 hours.

Technical Workflow: Dissolution & Handling
This protocol ensures complete solvation and minimizes degradation during the preparation of

coupling reagents.

Step-by-Step Dissolution Protocol
Calculation: Determine the required mass for a 0.2 M concentration (standard for SPPS).

Example: To prepare 10 mL of 0.2 M solution, weigh 814.4 mg of Boc-D-Tyr(3-I)-OH.

Solvent Selection:

Standard: Use anhydrous DMF (Grade: amine-free).

Aggregation-Prone Sequences: Use NMP.

Dissolution:

Add the solid to the vessel before the solvent to prevent adhesion to walls.

Add 80% of the target solvent volume.

Vortex for 30–60 seconds. The solution should be clear and colorless.

Note: If turbidity persists, sonicate for 1 minute (max) in a water bath (< 30°C). Avoid

excessive heat.

Activation (Just-in-Time):

Add coupling reagents (e.g., HBTU/DIEA or DIC/HOBt) only immediately prior to addition

to the resin.

Warning: Activated esters of iodinated tyrosine are less stable than standard amino acids.
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Decision Tree: Solvent Choice

Start: Boc-D-Tyr(3-I)-OH Solid

Application Type?

Solid Phase Peptide Synthesis Biological Assay / Stock

Sequence Difficulty? Use DMSO
Conc: < 50 mM (Final)

Standard Sequence

Normal

Aggregation Prone / Long

High Aggregation

Use DMF (Anhydrous)
Conc: 0.1 - 0.5 M

Use NMP
Conc: 0.1 - 0.5 M

Click to download full resolution via product page

Caption: Decision logic for solvent selection based on downstream application requirements.

Application: Solid-Phase Peptide Synthesis (SPPS)
[5][6]
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The steric bulk of the iodine atom requires modified coupling parameters to ensure high yield

(>99%).

Coupling Protocol (Boc Chemistry)
Resin Preparation: Swell resin (e.g., MBHA or PAM) in DCM for 30 mins.

Deprotection: Standard TFA/DCM (50:50) cycles remove the N-terminal Boc group.

Neutralization: 10% DIEA in DMF (2x 1 min).

Coupling Reaction:

Reagents: 3.0 eq Boc-D-Tyr(3-I)-OH + 2.85 eq HCTU + 6.0 eq DIEA.

Time: Extend coupling time to 60–90 minutes (vs. standard 30-45 mins) to account for

steric hindrance at the ortho-position.

Monitoring: Perform a Kaiser Test. If slightly positive, perform a "double couple" (repeat

step 4 with fresh reagents).

Capping: Acetyl anhydride capping is recommended after this step to terminate any

unreacted chains, as the bulky iodine can make the next deprotection slightly slower.

Visualizing the Coupling Cycle

Peptide-Resin
(Free Amine)

Coupling Reaction
(60-90 min, Dark)

Activate AA
(Boc-D-Tyr(3-I)-OH + DIC/HOBt)

Wash
(DMF x3, DCM x3) Kaiser Test

Next CycleNegative (Colorless)

Double Couple

Positive (Blue)

Click to download full resolution via product page

Caption: SPPS workflow emphasizing extended coupling times and light protection (Dark).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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